Cas no 61942-22-1 (5-(4-Chlorophenyl)sulfanylfuran-2-carboxylic Acid)

• Product Name: 5-(4-Chlorophenyl)sulfanylfuran-2-carboxylic Acid
• CAS No: 61942-22-1
• MF: C₁₁H₇ClO₃S
• MW: 254.689481019974
• CID: 1631115
• PubChem ID: 12341996
• Update Time: 2025-04-21

5-(4-Chlorophenyl)sulfanylfuran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(4-chlorophenyl)thio]-
• 5-[(4-chlorophenyl)sulfanyl]furan-2-carboxylicacid
• AKOS005136057
• CS-0233003
• Z963424906
• 61942-22-1
• 5-[(4-chlorophenyl)sulfanyl]furan-2-carboxylic acid
• EN300-129989
• Oprea1_118539
• SCHEMBL7824192
• 5-(4-chlorophenyl)sulfanylfuran-2-carboxylic acid
• 5-(4-Chlorophenyl)sulfanylfuran-2-carboxylic Acid

• Inchi： 1S/C11H7ClO3S/c12-7-1-3-8(4-2-7)16-10-6-5-9(15-10)11(13)14/h1-6H,(H,13,14)
• InChI Key： BKWAAVNVNRWIPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 253.98051
• Monoisotopic Mass: 253.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 452.0±40.0 °C at 760 mmHg
• Flash Point: 227.2±27.3 °C
• PSA: 50.44
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-Chlorophenyl)sulfanylfuran-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers